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Compound of Interest

Morpholine-4-carboximidamide
Compound Name:
Hydrobromide

Cat. No.: B128917

Technical Support Center: Morpholine-4-
carboximidamide Hydrobromide

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers and scientists using Morpholine-4-carboximidamide hydrobromide
in their experiments. The information is compiled from publicly available data on the compound
and related chemical classes.

Frequently Asked Questions (FAQs)

Q1: What is Morpholine-4-carboximidamide hydrobromide and what are its potential
applications?

Morpholine-4-carboximidamide hydrobromide (CAS: 157415-17-3) is an organic compound
containing both a morpholine and a guanidine moiety.[1][2][3] Its chemical structure suggests
potential for a range of biological activities. While specific research on this compound is limited,
studies on its core components and related molecules suggest potential applications as an
antimicrobial, antioxidant, or enzyme inhibitor.[4] The morpholine group is often incorporated
into drug candidates to improve their pharmacokinetic properties, such as solubility and
metabolic stability.[5][6] The guanidine group is a key functional group in many biologically
active compounds and is known to interact with biological targets through hydrogen bonding
and electrostatic interactions.[7]
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Q2: What are the basic physicochemical properties of Morpholine-4-carboximidamide
hydrobromide?

While extensive experimental data for the hydrobromide salt is not readily available, the
properties of the closely related hydrochloride salt and the hydrobromide salt can be
summarized as follows:

Property Value Source
Molecular Formula CsH12BrNsO [1112]131[8]
Molecular Weight 210.075 g/mol [2]
White to pale cream crystals or
Appearance [8]
powder

Solubility (of hydrochloride )
42.3 mg/mL in water

salt)
Store in a cool, dry, well-
ventilated area away from
Storage oxidizing agents and moisture. [2]

The compound is noted to be

hygroscopic.

Q3: What are the primary safety concerns when handling this compound?

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, Morpholine-4-carboximidamide hydrobromide is classified as a substance that
causes skin irritation and serious eye irritation.[1] Therefore, appropriate personal protective
equipment (PPE), including gloves and safety glasses, should be worn at all times. Given that
guanidine-based compounds can be toxic and irritating, it is crucial to handle this compound in
a well-ventilated area.[9]

Troubleshooting Guides

Issue 1: Compound Precipitation in Aqueous Buffers or
Cell Culture Media
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A common issue with morpholine derivatives is their limited solubility in agueous solutions,
which can lead to compound precipitation.[10] This can result in inaccurate compound
concentrations and unreliable experimental results.

Symptoms:

« Visible precipitate or cloudiness upon dilution of a DMSO stock solution into aqueous buffer.
e Initially clear solution becomes cloudy over time during incubation.

 Inconsistent results between replicate wells or experiments.

Troubleshooting Workflow:
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Precipitation Observed

Is the final concentration
below the aqueous solubility limit?

Reduce final concentration

Is the final DMSO
concentration >0.5%7?

Optimize dilution scheme Consider using solubility enhancers
to lower final DMSO %

(e.g., cyclodextrins, co-solvents)

Solution Clear

Ve

Preparation

Prepare a working solution
of DPPH in a suitable solvent
(e.g., methanol or ethanol). )|

Reaction

Add the compound dilutions
and DPPH solution to a
96-well plate.

Prepare serial dilutions of
Morpholine-4-carboximidamide
hydrobromide and a standard
(e.g., Trolox).

Incubate in the dark
at room temperature.

plate reader.

AN

Measure the absorbance
at ~517 nm using a

Measurement

Calculate the percentage of
radical scavenging activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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